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Compound of Interest

Compound Name: DM1-SMe

Cat. No.: B10776114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the maytansinoid DM1-
SMe, a potent microtubule inhibitor utilized as a cytotoxic payload in antibody-drug conjugates

(ADCs). This document covers its core mechanism of action, biochemical properties, and

application in targeted cancer therapy, with a focus on quantitative data, detailed experimental

protocols, and visual representations of key biological pathways and workflows.

Core Concepts and Mechanism of Action
Maytansinoid DM1-SMe is a synthetic derivative of maytansine, a natural ansa macrolide.[1] It

functions as a highly potent inhibitor of microtubule assembly, leading to cell cycle arrest and

subsequent apoptosis.[2][3] The "SMe" designation indicates a mixed disulfide with

thiomethane, which serves to cap the sulfhydryl group of the DM1 molecule.[2][3] This

modification is crucial for its use in ADCs, allowing for conjugation to the antibody via a linker.

The primary mechanism of action of DM1-SMe involves its binding to tubulin, the protein

subunit of microtubules. Specifically, it binds at the tips of microtubules, suppressing their

dynamic instability. This suppression includes the inhibition of both the growth and shortening

phases of microtubules, which are essential for the proper formation and function of the mitotic

spindle during cell division. The disruption of microtubule dynamics leads to a prolonged mitotic

arrest at the G2/M phase of the cell cycle, ultimately triggering the intrinsic apoptotic pathway

and programmed cell death.
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Signaling Pathway for DM1-SMe-Induced Apoptosis
The following diagram illustrates the signaling cascade initiated by DM1-SMe's interaction with

microtubules, leading to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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